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Abstract
This application note details a stability-indicating capillary electrophoresis (CE) method for the

analysis of Metamizole Sodium and its principal degradation products. Metamizole Sodium, a

potent non-steroidal anti-inflammatory drug (NSAID), is known for its instability in aqueous

solutions, readily undergoing hydrolysis and oxidation. This method provides a rapid and

efficient means to separate Metamizole Sodium from its primary degradant, 4-

methylaminoantipyrine (4-MAA), and other potential impurities, making it suitable for stability

studies in pharmaceutical development and quality control. Detailed experimental protocols for

forced degradation studies and the CE analysis are provided, along with a summary of the

method's performance characteristics.

Introduction
Metamizole Sodium (also known as Dipyrone) is a widely used analgesic and antipyretic.

However, its susceptibility to degradation poses a significant challenge in the development of

stable pharmaceutical formulations. The primary degradation pathway involves the hydrolysis

of the N-sulfonylmethyl group to yield the pharmacologically active metabolite, 4-

methylaminoantipyrine (4-MAA).[1][2][3][4] Further degradation can lead to the formation of

other related substances. Therefore, a robust stability-indicating analytical method is crucial to

ensure the quality, safety, and efficacy of Metamizole Sodium drug products.

Capillary electrophoresis (CE) offers several advantages for pharmaceutical analysis, including

high separation efficiency, short analysis times, and low consumption of reagents and samples.
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This application note describes a simple and reliable CE method for the quantitative analysis of

Metamizole Sodium in the presence of its degradation products, enabling the assessment of its

stability under various stress conditions as mandated by ICH guidelines.

Data Presentation
The following tables summarize the key parameters of the capillary electrophoresis method and

provide a template for presenting quantitative data from forced degradation studies.

Table 1: Capillary Electrophoresis Method Parameters

Parameter Value

Instrument
Capillary Electrophoresis System with UV

Detector

Capillary Fused Silica, Uncoated

Capillary Dimensions
Effective length and internal diameter as per

instrument

Background Electrolyte (BGE)
5 mmol/L Disodium Hydrogen Phosphate + 5

mmol/L Borax in 10% Methanol (v/v), pH 9.12[1]

Separation Voltage 20 kV[1]

Detection Wavelength
To be determined based on UV spectra of

Metamizole and degradants

Injection Mode
Hydrodynamic (pressure and time to be

optimized)

Capillary Temperature Ambient or controlled (e.g., 25°C)

Diluent Methanol (to inhibit degradation)[1][5]

Table 2: System Suitability Parameters
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Parameter Acceptance Criteria

Tailing Factor (As) for Metamizole Peak ≤ 2.0

Theoretical Plates (N) for Metamizole Peak ≥ 50,000

Resolution (Rs) between Metamizole and 4-

MAA
≥ 2.0

Relative Standard Deviation (RSD) of Peak Area

(n=6)
≤ 2.0%

Table 3: Results of Forced Degradation Studies (Template)

Stress
Condition

Treatment
Time

Metamizole
Sodium (%
Assay)

4-MAA (%
Area)

Total
Impurities
(% Area)

Mass
Balance (%)

Acid

Hydrolysis

(e.g., 0.1 M

HCl, 60°C)

Base

Hydrolysis

(e.g., 0.1 M

NaOH, RT)

Oxidative

Degradation

(e.g., 3%

H₂O₂, RT)

Thermal

Degradation

(e.g., 80°C)

Photodegrad

ation (ICH

Q1B)
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Note: The data in Table 3 is to be generated by the user by following the experimental protocols

outlined in this application note. Extensive literature searches did not yield a comprehensive,

publicly available dataset for the forced degradation of Metamizole Sodium specifically

analyzed by a stability-indicating capillary electrophoresis method.

Experimental Protocols
Preparation of Solutions
1.1. Background Electrolyte (BGE) Preparation (pH 9.12):

Dissolve an appropriate amount of disodium hydrogen phosphate (Na₂HPO₄) and borax

(Na₂B₄O₇·10H₂O) in water to achieve a final concentration of 5 mmol/L for each.

Add methanol to a final concentration of 10% (v/v).

Adjust the pH to 9.12 with 1 M NaOH or 1 M H₃PO₄ if necessary.

Filter the buffer through a 0.45 µm membrane filter before use.

1.2. Standard Stock Solution of Metamizole Sodium (e.g., 1000 µg/mL):

Accurately weigh about 100 mg of Metamizole Sodium reference standard and transfer it to

a 100 mL volumetric flask.

Dissolve and dilute to volume with methanol. This stock solution should be prepared fresh.

1.3. Standard Solution of 4-Methylaminoantipyrine (4-MAA) (e.g., 100 µg/mL):

Accurately weigh about 10 mg of 4-MAA reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve and dilute to volume with methanol.

1.4. System Suitability Solution:

Prepare a solution containing Metamizole Sodium (e.g., 50 µg/mL) and 4-MAA (e.g., 10

µg/mL) in methanol.
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1.5. Sample Preparation:

For drug substance: Prepare a solution of Metamizole Sodium in methanol at a suitable

concentration (e.g., 50 µg/mL).

For drug product (e.g., tablets): Weigh and finely powder a representative number of tablets.

Accurately weigh a portion of the powder equivalent to a known amount of Metamizole

Sodium, and extract it with methanol. Sonicate for 15 minutes and dilute to the final

concentration with methanol. Filter the solution through a 0.45 µm syringe filter before

injection.

Capillary Electrophoresis Method
Capillary Conditioning: At the beginning of each day, rinse the capillary with 1 M NaOH for 10

min, followed by water for 10 min, and finally with the BGE for 15 min.

Pre-injection Rinsing: Before each injection, rinse the capillary with the BGE for 2 minutes.

Injection: Inject the sample or standard solution using the hydrodynamic mode.

Separation: Apply a voltage of 20 kV.

Detection: Monitor the separation at the predetermined UV wavelength.

Post-run Rinsing: After each run, rinse the capillary with the BGE for 2 minutes.

Forced Degradation Studies
Prepare a stock solution of Metamizole Sodium in methanol at a concentration of

approximately 1 mg/mL.

Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the solution at

60°C for a specified duration. After cooling, neutralize the solution with 0.1 M NaOH and

dilute with methanol to the final concentration.

Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution

at room temperature for a specified duration. Neutralize the solution with 0.1 M HCl and

dilute with methanol to the final concentration.
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Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide

(H₂O₂). Keep the solution at room temperature for a specified duration. Dilute with methanol

to the final concentration.

Thermal Degradation: Transfer the solid drug substance to a hot air oven maintained at 80°C

for a specified duration. After cooling, weigh an appropriate amount and dissolve in methanol

to the final concentration.

Photodegradation: Expose the drug substance in a solid state and in solution (in methanol)

to UV and visible light according to ICH Q1B guidelines. Prepare a sample solution in

methanol at the final concentration.

Control Sample: Prepare a control sample by diluting the stock solution with methanol to the

final concentration without subjecting it to any stress.

Analyze all stressed samples and the control sample using the developed CE method.
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Caption: Experimental workflow for the stability analysis of Metamizole Sodium.
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Caption: Degradation pathway of Metamizole Sodium.

Conclusion
The described capillary electrophoresis method is a simple, rapid, and effective tool for the

stability analysis of Metamizole Sodium. The method is capable of separating the parent drug

from its primary degradation product, 4-methylaminoantipyrine, and is therefore suitable for use

as a stability-indicating assay. The provided protocols for forced degradation studies will enable

researchers and drug development professionals to assess the intrinsic stability of Metamizole

Sodium and to develop stable pharmaceutical formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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